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Abstract
MRS2365, scientifically known as [[(1R,2R,3S,4R,5S)-4-[6-Amino-2-(methylthio)-9H-purin-9-

yl]-2,3-dihydroxybicyclo[3.1.0]hex-1-yl]methyl] diphosphoric acid mono ester trisodium salt, is a

pivotal tool in the study of purinergic signaling. It was developed as a highly potent and

selective agonist for the P2Y1 receptor, a Gq-protein-coupled receptor involved in a myriad of

physiological processes, including platelet aggregation and neurotransmission. This guide

provides an in-depth overview of the discovery, development, pharmacological profile, and key

experimental methodologies associated with MRS2365. A critical aspect of its in vivo

pharmacology is its function as a prodrug, rapidly metabolizing to the adenosine A1/A3

receptor agonist AST-004, a finding that has reshaped the interpretation of its effects in living

organisms.[1]

Core Properties and Synthesis
MRS2365 was designed as a conformationally constrained analog of 2-methylthioadenosine

diphosphate (2-MeSADP) to enhance its potency and selectivity for the P2Y1 receptor. The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15569051#bc-rfq
https://www.benchchem.com/product/b15569051/docs?utm_src=pdf-body#the-discovery-and-development-of-mrs2365-a-technical-guide
https://www.benchchem.com/product/b15569051/docs?utm_src=pdf-body#the-discovery-and-development-of-mrs2365-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC7855190/
https://www.benchchem.com/product/b15569051/docs?utm_src=pdf-body#the-discovery-and-development-of-mrs2365-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


introduction of a bicyclo[3.1.0]hexane ring system in place of the ribose moiety locks the

molecule in a "Northern" (N) conformation, which is favored for P2Y1 receptor binding.

Table 1: Physicochemical Properties of MRS2365

Property Value

Chemical Name

[[(1R,2R,3S,4R,5S)-4-[6-Amino-2-

(methylthio)-9H-purin-9-yl]-2,3-

dihydroxybicyclo[3.1.0]hex-1-yl]methyl]

diphosphoric acid mono ester trisodium salt

Synonyms (N)-methanocarba-2MeSADP[2]

Molecular Formula C₁₃H₁₆N₅O₉P₂SNa₃

Molecular Weight 549.28 g/mol

Appearance Solid powder

Purity ≥98% (by HPLC)

Solubility Soluble in water

Storage Store at -80°C

Synthesis
The synthesis of MRS2365 is a complex, multi-step process. Both linear and more efficient

convergent synthetic routes have been developed.[3][4] A key feature of the synthesis is the

creation of the rigid (N)-methanocarba bicyclic core. The purine base is then coupled to this

core, followed by phosphorylation to introduce the diphosphate group. A detailed, step-by-step

protocol is best reviewed in the primary medicinal chemistry literature, such as the convergent

synthesis method described by Kim et al. (2021).[3][4][5]

Pharmacological Profile
MRS2365 is distinguished by its high potency and selectivity as a P2Y1 receptor agonist.

Table 2: Pharmacological Data for MRS2365
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Parameter Receptor Subtype Value Assay Type

EC₅₀ P2Y₁ 0.4 nM
Inositol Phosphate

Accumulation

Activity P2Y₁₂
No agonist or

antagonist activity
Functional Assays

Activity P2Y₁₃

Very low agonist

activity (at

concentrations up to 1

µM)

Functional Assays

EC₅₀ (Desensitization)
P2Y₁ (human

platelets)
34 nM[2]

ADP-induced

aggregation

Mechanism of Action and Signaling Pathways
MRS2365 activates the P2Y1 receptor, which is coupled to the Gq family of G proteins. This

activation initiates a well-defined signaling cascade.

MRS2365 P2Y1 Receptor Gq Proteinactivates Phospholipase C
(PLC)

activates PIP2hydrolyzes

IP3

DAG

Ca²⁺ Release
(from ER)

Protein Kinase C
(PKC) Activation

Downstream
Cellular Responses

Click to download full resolution via product page

P2Y1 Receptor Signaling Pathway

Activation of the P2Y1 receptor by MRS2365 leads to the dissociation of the Gq protein alpha

subunit, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol

4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the

release of intracellular calcium (Ca²⁺). The rise in intracellular Ca²⁺ and the activation of protein
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kinase C (PKC) by DAG lead to a variety of downstream cellular responses, such as platelet

shape change.[2]

In Vivo Metabolism: A Prodrug for an Adenosine
Receptor Agonist
A groundbreaking discovery in the study of MRS2365 is its rapid in vivo metabolism.[1]

Pharmacokinetic studies in mice have shown that MRS2365 is undetectable in plasma and

brain tissue shortly after administration.[1] It is rapidly dephosphorylated by ectonucleotidases

to its nucleoside metabolite, AST-004.[1] This metabolite is an agonist for adenosine A1 and A3

receptors.[6] Consequently, many of the in vivo effects previously attributed to P2Y1 receptor

activation by MRS2365 are now understood to be mediated by the actions of AST-004 on

adenosine receptors.[1][6]

MRS2365
(in vivo)

Ectonucleotidases
metabolized by

P2Y1 Receptor Effects
(in vitro)

AST-004
(Adenosine A1/A3 Agonist)

produces Adenosine Receptor Effects
(in vivo)

Click to download full resolution via product page

In Vivo Prodrug Action of MRS2365

Key Experimental Protocols
The following are detailed methodologies for key experiments used in the characterization of

MRS2365.

Inositol Phosphate (IP) Accumulation Assay
This assay measures the functional consequence of Gq-protein-coupled receptor activation.

Objective: To determine the potency (EC₅₀) of MRS2365 in stimulating the P2Y1 receptor.
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Methodology:

Cell Culture and Labeling:

Culture cells expressing the P2Y1 receptor (e.g., 1321N1 human astrocytoma cells) in

appropriate media.

Label the cells with myo-[³H]inositol for 24-48 hours to allow for its incorporation into

membrane phosphoinositides.

Agonist Stimulation:

Wash the cells and pre-incubate with a buffer containing LiCl. LiCl inhibits inositol

monophosphatases, leading to the accumulation of IPs.

Stimulate the cells with varying concentrations of MRS2365 for a defined period (e.g., 30

minutes) at 37°C.

Extraction and Quantification of Inositol Phosphates:

Terminate the reaction by adding ice-cold perchloric acid.

Neutralize the cell lysates.

Separate the [³H]IPs from free [³H]inositol using anion-exchange chromatography.

Quantify the amount of accumulated [³H]IPs using liquid scintillation counting.

Data Analysis:

Plot the concentration-response curve and determine the EC₅₀ value for MRS2365.

Platelet Aggregation and Shape Change Assay
This assay is crucial for studying the effects of P2Y1 receptor activation on platelet function.

Objective: To assess the ability of MRS2365 to induce platelet shape change and to modulate

ADP-induced platelet aggregation.
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Methodology:

Preparation of Platelet-Rich Plasma (PRP):

Collect whole blood from healthy, drug-free donors into sodium citrate tubes.

Prepare PRP by centrifuging the whole blood at a low speed (e.g., 150-200 x g) for 15-20

minutes at room temperature.

Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed

(e.g., 1500-2000 x g) for 15 minutes.

Platelet Shape Change Assay:

Place a sample of PRP in a cuvette with a stir bar in a light transmission aggregometer at

37°C.

Establish a baseline of light transmission.

Add MRS2365 to the PRP. A slight decrease in light transmission indicates platelet shape

change from discoid to spherical.[2]

Platelet Aggregation Assay:

For studying desensitization, pre-incubate PRP with MRS2365 (e.g., for 2 minutes) before

adding a submaximal concentration of ADP.[2]

Record the change in light transmission over time. An increase in light transmission

indicates platelet aggregation.

Data Analysis:

Quantify the extent of shape change and aggregation. For desensitization studies,

compare the ADP-induced aggregation in the presence and absence of MRS2365 pre-

incubation.[2]
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Preparation
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Platelet Aggregation Assay Workflow
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Intracellular Calcium Mobilization Assay
This assay directly measures one of the key second messengers following P2Y1 receptor

activation.

Objective: To measure the increase in intracellular calcium concentration in response to

MRS2365.

Methodology:

Cell Preparation and Dye Loading:

Seed P2Y1 receptor-expressing cells onto a multi-well plate.

Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable

buffer.

Fluorescence Measurement:

Use a fluorescence plate reader to measure the baseline fluorescence.

Inject varying concentrations of MRS2365 into the wells.

Record the change in fluorescence intensity over time. An increase in fluorescence

corresponds to an increase in intracellular calcium.

Data Analysis:

Calculate the peak fluorescence response for each concentration of MRS2365.

Plot the concentration-response curve to determine the EC₅₀.

Conclusion
MRS2365 remains an indispensable pharmacological tool for the in vitro study of the P2Y1

receptor. Its high potency and selectivity allow for the precise dissection of P2Y1-mediated

signaling pathways. However, the discovery of its rapid in vivo conversion to the adenosine

receptor agonist AST-004 necessitates a careful re-evaluation of previous in vivo studies and
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highlights the critical importance of understanding the metabolic fate of pharmacological

agents. This technical guide provides a comprehensive overview of MRS2365, from its

molecular characteristics to its application in key experimental assays, serving as a valuable

resource for researchers in the field of purinergic signaling and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15569051/docs?utm_src=pdf-body#the-discovery-and-development-of-mrs2365-a-technical-guide
https://www.benchchem.com/product/b15569051?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7855190/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7855190/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7855190/
https://pubmed.ncbi.nlm.nih.gov/16634757/
https://pubmed.ncbi.nlm.nih.gov/16634757/
https://pdfs.semanticscholar.org/a16d/98a0c4189490e46f6c1c85dac60926e35e55.pdf
https://www.researchgate.net/publication/353825538_Convergent_synthesis_of_2-thioether-substituted_N_-methanocarba-adenosines_as_purine_receptor_agonists
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra05096f
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra05096f
https://pmc.ncbi.nlm.nih.gov/articles/PMC8804149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8804149/
https://www.benchchem.com/product/b15569051/docs#the-discovery-and-development-of-mrs2365-a-technical-guide
https://www.benchchem.com/product/b15569051/docs#the-discovery-and-development-of-mrs2365-a-technical-guide
https://www.benchchem.com/product/b15569051/docs#the-discovery-and-development-of-mrs2365-a-technical-guide
https://www.benchchem.com/product/b15569051/docs#the-discovery-and-development-of-mrs2365-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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